Quinolinyl thiourea

• Molecular Formula: C10H9N3S
• Molecular Weight: 203.27 g/mol
• IUPAC Name: quinolin-2-ylthiourea
• InChI: InChI=1S/C10H9N3S/c11-10(14)13-9-6-5-7-3-1-2-4-8(7)12-9/h1-6H,(H3,11,12,13,14)
• InChI Key: KEOKXMSCTGFDOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)NC(=S)N

Description

Quinolinyl thiourea is a useful research compound. Its molecular formula is C10H9N3S and its molecular weight is 203.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Quinolinyl thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Quinolinyl thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.496 g (8.394 mmol) N,N′-thiocarbonyldiimidazole was dissolved in 30 mL acetonitrile, and 1.210 g (8.394 mmol) 2-amino-quinoline dissolved in 15 mL acetonitrile was added dropwise at room temperature. After 1 hr a precipitate deposited, and stirring was performed for an additional 12 hr. The solid was filtered off, and without further purification was reacted directly with 1.294 g (16.789 mmol) ammonium acetate in 50 mL methanol for 5 hr at 40° C. After mass spectrometric analysis the solvent was removed under vacuum, and the batch was dissolved in dichloromethane and shaken out with water (1×50 mL). The organic phase was dried over magnesium sulfate and filtered, and the solvent was removed under vacuum. The crude product was purified by column chromatography on silica gel (column Ø=3 cm, h=15 cm), first with dichloromethane as eluent, then with methanol to increase the polarity, and finally with pure methanol. The clean fraction was purified and the solvent was removed under vacuum, resulting in a total of 0.70 g (3.445 mmol, 41%) N-quinolin-2-yl-thiourea.